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Compound of Interest

Compound Name: 2-Isopropylcyclohexanol

Cat. No.: B1266409 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Isopropylcyclohexanol

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-isopropylcyclohexanol, tailored for researchers, scientists, and professionals

in drug development. This document consolidates key data, outlines detailed experimental

protocols, and visualizes complex chemical processes to facilitate a deeper understanding of

this compound.

Core Chemical and Physical Properties
2-Isopropylcyclohexanol, a substituted cyclohexanol, exists as cis and trans stereoisomers.

Its properties are crucial for its application in various chemical syntheses.

General Properties
Property Value Source(s)

Molecular Formula C₉H₁₈O [1][2][3][4][5][6]

Molecular Weight 142.24 g/mol [1][4][7][8][9]

IUPAC Name 2-propan-2-ylcyclohexan-1-ol [9]

CAS Number
96-07-1 (for the mixture of

isomers)
[2][3][4][9]

Canonical SMILES CC(C)C1CCCCC1O [3][9]
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Physical Properties
The physical properties can vary between the cis and trans isomers.

Property Value Isomer Source(s)

Boiling Point
203.1 °C (at 760

mmHg)
Mixture [2]

Density 0.914 g/cm³ Mixture [2]

Flash Point 80.8 °C Mixture [2]

Refractive Index 1.466 Mixture [2]

Vapor Pressure
0.0684 mmHg (at 25

°C)
Mixture [2]

logP oct/wat 2.194 trans [10]

Water Solubility
log₁₀WS = -2.38

(mol/L)
trans [10]

Spectral Data
Data Type Value Isomer Source(s)

Kovats Retention

Index

Standard non-polar:

1119
cis [5][7]

Semi-standard non-

polar: 1139
cis [5][7]

Non-polar: 1123 trans [10]

Synthesis and Experimental Protocols
The synthesis of 2-isopropylcyclohexanol can be achieved through the hydrogenation of 2-

isopropylphenol. This process involves the reduction of the aromatic ring to a cyclohexane ring.

Synthesis Workflow
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Synthesis of 2-Isopropylcyclohexanol

Start: 2-Isopropylphenol & Catalyst

Hydrogenation Reaction
(High Pressure H₂, Catalyst)

 Add to Reactor

Reaction Work-up
(Filtration, Extraction)

 Cool & Depressurize

Purification
(Distillation)

 Crude Product

Final Product:
2-Isopropylcyclohexanol

 Purified Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-isopropylcyclohexanol.

Experimental Protocol: Hydrogenation of 2-
Isopropylphenol
This protocol is based on general procedures for the hydrogenation of phenols.
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Catalyst Preparation: In a high-pressure reactor, add 2-isopropylphenol and a suitable

catalyst (e.g., Rhodium on carbon, or Platinum oxide) suspended in a solvent like acetic

acid.[11]

Hydrogenation: Seal the reactor and purge with nitrogen, then fill with hydrogen gas to the

desired pressure (e.g., 5 kg/cm ²).[11]

Reaction: Stir the mixture vigorously at a set temperature (e.g., room temperature or slightly

elevated) until hydrogen uptake ceases. This can take several hours.[11]

Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen.

Filtration: Remove the catalyst by filtering the reaction mixture through a pad of Celite.

Extraction: If necessary, neutralize the filtrate with a base (e.g., sodium bicarbonate solution)

and extract the product into an organic solvent (e.g., diethyl ether).

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude 2-isopropylcyclohexanol by vacuum distillation to separate

the cis and trans isomers and remove any impurities.

Key Chemical Reactions: Dehydration
Like other alcohols, 2-isopropylcyclohexanol can undergo dehydration in the presence of a

strong acid catalyst (e.g., phosphoric acid or sulfuric acid) to form a mixture of alkenes. This E1

reaction proceeds through a carbocation intermediate.[12]

Dehydration Reaction Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://prepchem.com/4-isopropylcyclohexane-carboxylic-acid/
https://prepchem.com/4-isopropylcyclohexane-carboxylic-acid/
https://prepchem.com/4-isopropylcyclohexane-carboxylic-acid/
https://www.benchchem.com/product/b1266409?utm_src=pdf-body
https://www.benchchem.com/product/b1266409?utm_src=pdf-body
https://m.youtube.com/watch?v=LiZ9mgNQeQ0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dehydration of 2-Isopropylcyclohexanol (E1 Mechanism)

2-Isopropylcyclohexanol

Protonation of -OH group
(with H₃PO₄)

 H⁺

Formation of Good Leaving Group
(-OH₂⁺)

Loss of H₂O to form
Secondary Carbocation

 -H₂O

1,2-Hydride Shift
(Potential Rearrangement to

Tertiary Carbocation)

 Possible

Deprotonation at β-carbon 1 Deprotonation at β-carbon 2

Alkene Product 1
(1-Isopropylcyclohexene)

Alkene Product 2
(3-Isopropylcyclohexene)
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Caption: E1 dehydration pathway of 2-isopropylcyclohexanol.
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Experimental Protocol: Dehydration and Product
Analysis
This protocol is adapted from the dehydration of 2-methylcyclohexanol.[12][13]

Reaction Setup: In a round-bottom flask, combine 2-isopropylcyclohexanol with a catalytic

amount of concentrated phosphoric acid and a boiling chip.[13]

Distillation: Assemble a simple distillation apparatus. Heat the flask to distill the alkene

products as they are formed. The distillate will be cloudy as it co-distills with water.[13]

Work-up: Transfer the distillate to a separatory funnel. Wash with a saturated sodium

bicarbonate solution to neutralize any remaining acid.[13]

Drying: Separate the organic layer and dry it with an anhydrous salt like magnesium sulfate.

[13]

Characterization:

Qualitative Tests: Test for the presence of alkenes using a bromine solution (discoloration

indicates a positive test) or a potassium permanganate solution (formation of a brown

precipitate indicates a positive test).[12]

GC Analysis: Analyze the product mixture using gas chromatography (GC) to determine

the relative amounts of the different alkene isomers formed.[13]

Product Characterization Workflow
Proper characterization is essential to confirm the identity and purity of the synthesized 2-
isopropylcyclohexanol.
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Characterization Workflow

Spectroscopic Methods
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Caption: Workflow for the characterization of 2-isopropylcyclohexanol.

Safety Information
While specific safety data for 2-isopropylcyclohexanol is limited, data for similar alcohols like

isopropanol and other cyclohexanols can be used as a guideline.

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[14][15] Avoid contact with skin and

eyes.[14]

Fire Safety: The compound is likely flammable. Keep away from heat, sparks, and open

flames. Use non-sparking tools and take measures to prevent the buildup of electrostatic
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charge.[15][16]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14][15]

First Aid:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[14]

Skin Contact: Immediately wash off with soap and plenty of water.[14]

Eye Contact: Rinse cautiously with water for several minutes.[14][16]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[14]

This guide serves as a foundational resource for professionals working with 2-
isopropylcyclohexanol. For specific applications, further experimental validation is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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